5-Bromo-2-fluoro-3-nitroaniline

• IUPAC Name: 5-bromo-2-fluoro-3-nitroaniline
• InChI: InChI=1S/C6H4BrFN2O2/c7-3-1-4(9)6(8)5(2-3)10(11)12/h1-2H,9H2
• InChI Key: KHADFTHWUPIKQM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)F)[N+](=O)[O-])Br
• Molecular Formula: C6H4BrFN2O2
• Molecular Weight: 235.01 g/mol

Description

5-Bromo-2-fluoro-3-nitroaniline is an important organic synthesis intermediate. It is used in the preparation of benzylamines and quinoxaline-diones.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps. For instance, a Friedel Crafts acylation followed by a Clemmensen Reduction is a common approach. Another method involves the reaction of the organic phase with HPLC analysis to obtain the assay yield.

Molecular Structure Analysis

The molecular formula of this compound is C6H4BrFN2O2. The exact mass is 233.944016 Da.

Chemical Reactions Analysis

This compound may be used in the synthesis of new materials, such as polymers. It could also be used in the synthesis of heterocyclic compounds and in organic reactions.

Physical And Chemical Properties Analysis

The density of this compound is 1.9±0.1 g/cm3. The boiling point is 345.4±37.0 °C at 760 mmHg. The flash point is 162.7±26.5 °C.

Mechanism of Action

Mode of Action

The nitro group is electron-withdrawing, which makes 5-Bromo-2-fluoro-3-nitroaniline more reactive than other compounds. The nitro group is meta directing . Also, the conversion of the nitro group to an amine must occur last because the amine group is ortho/para directing .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the compound should be stored in a cool, dry, well-ventilated place away from fire sources and oxidizing agents .

Advantages and Limitations for Lab Experiments

The advantages of using 5-Bromo-2-fluoro-3-nitroanilineuoro-3-nitroaniline in laboratory experiments include its availability, low cost, and ease of use. It is also relatively stable and can be stored for long periods of time. The main limitation of this compound is its toxicity. It is classified as a hazardous substance and should be handled with care. It is also important to note that this compound can react with other compounds and should be used in a well-ventilated area.

Future Directions

The potential future directions for 5-Bromo-2-fluoro-3-nitroanilineuoro-3-nitroaniline include further research into its biochemical and physiological effects, its potential use in the synthesis of pharmaceuticals and agrochemicals, and its potential use as a reagent in organic synthesis. Additionally, further research into its toxicity and potential environmental impacts could be beneficial. Finally, further research into its potential use as a precursor for the synthesis of other compounds could be beneficial.

Scientific Research Applications

5-Bromo-2-fluoro-3-nitroanilineuoro-3-nitroaniline has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a reagent in organic synthesis and as a precursor for the synthesis of other compounds. It has been used in the synthesis of organic compounds, such as heterocycles, quinolines, and other aromatic compounds. It has also been used in the synthesis of nitrogen-containing compounds, such as nitro compounds and nitroso compounds.

Safety and Hazards

5-Bromo-2-fluoro-3-nitroaniline is considered hazardous. It is a flammable solid and can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear suitable protective clothing and avoid contact with skin and eyes.